Cas no 899939-89-0 (5-(ethylsulfanyl)-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 5-(ethylsulfanyl)-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 899939-89-0
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 5488640
• Update Time: 2025-10-28

5-(ethylsulfanyl)-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(Ethylthio)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 5-(ethylsulfanyl)-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

• Inchi： 1S/C12H15N3O2S/c1-5-18-9-7(2)6-13-10-8(9)11(16)15(4)12(17)14(10)3/h6H,5H2,1-4H3
• InChI Key： MELUVCCJGROAAV-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(SCC)C(C)=CN=C2N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 5-(ethylsulfanyl)-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

5-(Ethylsulfanyl)-1,3,6-trimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 899939-89-0): A Comprehensive Overview

5-(Ethylsulfanyl)-1,3,6-trimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 899939-89-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrido[2,3-d]pyrimidine derivative is characterized by its unique molecular structure, which includes an ethylsulfanyl group and three methyl substituents. The compound's heterocyclic framework makes it a valuable scaffold for drug discovery and development.

The growing interest in 5-(ethylsulfanyl)-1,3,6-trimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is driven by its potential applications in medicinal chemistry. Researchers are particularly intrigued by its bioactive properties, which may contribute to the development of novel therapeutic agents. The compound's CAS number 899939-89-0 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

One of the most frequently asked questions about 5-(ethylsulfanyl)-1,3,6-trimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione pertains to its synthesis and purification. The compound is typically synthesized through multi-step organic reactions, with careful attention to reaction conditions and purification techniques to ensure high purity. Analytical methods such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound and verify its structural integrity.

In recent years, the demand for pyrido[2,3-d]pyrimidine derivatives has surged due to their diverse pharmacological activities. 5-(Ethylsulfanyl)-1,3,6-trimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is no exception, with studies highlighting its potential as a kinase inhibitor or enzyme modulator. These properties align with current trends in precision medicine and targeted therapies, making the compound a subject of ongoing research.

The ethylsulfanyl group in 5-(ethylsulfanyl)-1,3,6-trimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione plays a critical role in its chemical reactivity and biological activity. This functional group can participate in various chemical transformations, enabling the synthesis of analogs with tailored properties. Researchers are actively exploring the structure-activity relationships (SAR) of this compound to optimize its efficacy and selectivity for specific applications.

From a commercial perspective, CAS No. 899939-89-0 is available through specialized chemical suppliers who cater to the pharmaceutical and agrochemical industries. The compound is typically supplied as a high-purity solid, with specifications tailored to meet the stringent requirements of research and development laboratories. Pricing and availability may vary depending on the supplier and the quantity ordered.

Environmental and safety considerations are paramount when handling 5-(ethylsulfanyl)-1,3,6-trimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe handling and disposal. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions, personal protective equipment (PPE), and emergency procedures.

The future outlook for 5-(ethylsulfanyl)-1,3,6-trimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is promising, with potential applications extending beyond its current uses. Advances in synthetic methodology and computational chemistry are expected to further elucidate its properties and unlock new opportunities in drug design and material science. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics.

In summary, 5-(ethylsulfanyl)-1,3,6-trimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 899939-89-0) represents a fascinating area of study in modern chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable compound for researchers and industry professionals alike. Whether you are investigating its synthetic pathways, exploring its pharmacological potential, or sourcing it for laboratory use, this pyrido[2,3-d]pyrimidine derivative offers numerous opportunities for innovation and discovery.